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Compound Name:
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Cat. No.: B050793
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For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of 6-Methoxybenzo[d]thiazole-2-
carbaldehyde, a heterocyclic compound of significant interest in medicinal chemistry. With full
editorial control, this document is structured to deliver not just procedural steps but a deeper
understanding of the causality behind experimental choices, ensuring a self-validating
framework for researchers.

Core Molecular Attributes

6-Methoxybenzo[d]thiazole-2-carbaldehyde is a derivative of the benzothiazole bicyclic
system, characterized by a methoxy group at the 6-position and a carbaldehyde (formyl) group
at the 2-position. These substitutions are pivotal, as they offer reactive sites for further chemical
modifications and influence the molecule's overall electronic and steric properties, which in turn
dictate its biological activity.
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Physicochemical Properties

A thorough understanding of the physicochemical properties of a compound is fundamental for
its application in drug discovery, influencing aspects from synthetic strategy to formulation and
bioavailability.

Property Value Source

Molecular Formula CoH7NO2S PubChem CID 14598981[1]
Molecular Weight 193.22 g/mol PubChem CID 14598981[1]
CAS Number 123511-58-0 Biosynth YEA51158[2]
Appearance Solid (predicted)

Melting Point Not explicitly reported

Boiling Point Not explicitly reported

Solubility Not explicitly reported

Note: Experimentally determined values for melting point, boiling point, and solubility are not
readily available in the cited literature. These properties would need to be determined
empirically.

Synthesis and Mechanistic Insights

The synthesis of substituted benzothiazoles is a well-established area of organic chemistry.
The primary and most common route involves the condensation of a substituted 2-
aminothiophenol with a suitable aldehyde or its equivalent.

Retrosynthetic Analysis

A logical approach to the synthesis of 6-Methoxybenzo[d]thiazole-2-carbaldehyde involves
the disconnection of the thiazole ring, identifying 2-amino-5-methoxythiophenol and a glyoxal
equivalent as the key starting materials.
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Caption: Retrosynthetic pathway for 6-Methoxybenzo[d]thiazole-2-carbaldehyde.

Proposed Experimental Protocol: Synthesis of 2-Amino-
6-methoxybenzothiazole

While a direct, detailed protocol for the target aldehyde is not available in the cited literature, a
robust synthesis for the key precursor, 2-amino-6-methoxybenzothiazole, has been reported
and serves as a foundational step. This amine can then be further functionalized to the desired
aldehyde.

Principle: The synthesis involves the reaction of p-anisidine (4-methoxyaniline) with ammonium
thiocyanate in the presence of bromine. This proceeds through an in-situ formation of a
thiourea derivative, which then undergoes an oxidative cyclization to form the benzothiazole
ring.

Step-by-Step Methodology:

e Reaction Setup: In a suitable reaction vessel, dissolve p-anisidine (1 equivalent) and
ammonium thiocyanate (3.6 equivalents) in glacial acetic acid.

e Cooling: Cool the mixture to 0 °C using an ice bath. This is crucial to control the exothermic
reaction with bromine.

e Bromination: Prepare a solution of bromine (1 equivalent) in glacial acetic acid. Add this
solution dropwise to the cooled reaction mixture over a period of 30 minutes with constant,
vigorous stirring. The dropwise addition is essential to maintain temperature control and
prevent unwanted side reactions.

o Reaction Progression: After the addition of bromine is complete, allow the reaction to stir at
room temperature overnight to ensure complete cyclization.
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» Work-up and Isolation: Neutralize the reaction mixture with an aqueous ammonia solution to
a pH of 8. The product will precipitate out of the solution.

 Purification: Collect the precipitate by filtration, wash thoroughly with water to remove any
residual salts, and dry. The crude product can be further purified by recrystallization from a
suitable solvent like ethanol.

This protocol is adapted from a similar synthesis of 2-aminobenzothiazole derivatives.

Conversion to the Carbaldehyde

The conversion of the 2-amino group to a 2-carbaldehyde group can be achieved through
various established methods, such as the Sandmeyer reaction to introduce a cyano group
followed by reduction, or through diazotization followed by formylation.

Structural Elucidation and Characterization

The definitive identification of 6-Methoxybenzo[d]thiazole-2-carbaldehyde requires a
combination of spectroscopic techniques. While a complete dataset for the target molecule is
not available in the provided search results, data from closely related analogs can provide
expected spectral features.

Nuclear Magnetic Resonance (NMR) Spectroscopy

e 1H NMR: The proton NMR spectrum is expected to show characteristic signals for the
aromatic protons on the benzothiazole ring system, a singlet for the methoxy group protons,
and a downfield singlet for the aldehyde proton. Based on data for related 6-
methoxybenzothiazole derivatives, the methoxy protons typically appear around 3.9 ppm.
The aromatic protons will exhibit splitting patterns dependent on their substitution.

e 13C NMR: The carbon NMR will show distinct signals for the carbonyl carbon of the aldehyde,
the carbons of the benzothiazole core, and the methoxy carbon.

Infrared (IR) Spectroscopy

The IR spectrum will provide key information about the functional groups present. Expected
characteristic absorption bands include:
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e A strong C=0 stretching vibration for the aldehyde group, typically in the region of 1680-1700

cm™i.
e C-O stretching for the methoxy group.

e C=N and C=C stretching vibrations characteristic of the benzothiazole ring system.

Mass Spectrometry (MS)

Mass spectrometry will confirm the molecular weight of the compound. The high-resolution
mass spectrum should show a molecular ion peak corresponding to the exact mass of
CoH7NO2S.

Relevance in Drug Discovery and Medicinal
Chemistry

The benzothiazole scaffold is considered a "privileged structure” in medicinal chemistry due to
its presence in a wide array of biologically active compounds.[3] The introduction of a methoxy
group at the C-6 position has been shown to be particularly advantageous in several
therapeutic areas.

Structure-Activity Relationship (SAR) Insights

e Anticancer Activity: The 6-methoxy substitution on the benzothiazole ring has been linked to
enhanced kinase-targeted anticancer activity.[3]

o Neuroprotection: Derivatives of 6-hydroxybenzothiazole-2-carboxamide have been
investigated as potent and selective monoamine oxidase B (MAO-B) inhibitors for potential
use in neurodegenerative diseases.

o Antimicrobial Properties: Various 6-substituted benzothiazole derivatives have demonstrated
potential as antibacterial and antifungal agents.

The 2-carbaldehyde functional group on 6-Methoxybenzo[d]thiazole-2-carbaldehyde serves
as a versatile synthetic handle. It allows for the facile introduction of diverse chemical moieties
through reactions such as Schiff base formation, Wittig reactions, and reductions, enabling the
generation of large libraries of compounds for biological screening.
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Caption: Key synthetic transformations of the 2-carbaldehyde group.

Conclusion

6-Methoxybenzo[d]thiazole-2-carbaldehyde represents a valuable building block for the
synthesis of novel therapeutic agents. Its core structure combines the proven biological
relevance of the benzothiazole nucleus with a strategically placed methoxy group known to
enhance activity in certain contexts. The presence of the reactive aldehyde functionality further
amplifies its utility in medicinal chemistry, providing a platform for the exploration of diverse
chemical space. Further experimental work is required to fully characterize its physicochemical
properties and to explore its biological activity profile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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